N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]-1-[4-(TRIFLUOROMETHYL)PHENYL]METHANESULFONAMIDE
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Description
N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]-1-[4-(TRIFLUOROMETHYL)PHENYL]METHANESULFONAMIDE is a useful research compound. Its molecular formula is C18H20F3NO3S and its molecular weight is 387.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis and characterization of complex molecules and self-assemblies derived from sulfonate-phosphonate ligands, where methanesulfonate acts as a key component. For instance, Shankar et al. (2011) describe the synthesis of diethyltin(methoxy)methanesulfonate compounds, showcasing the versatility of methanesulfonates in forming three-dimensional self-assemblies with distinctive binding modes and structural motifs. These assemblies are significant for understanding the molecular structure and properties of new materials (Shankar et al., 2011).
Molecular Interactions
The study of molecular interactions, especially in the context of proton-donating abilities and hydrogen bonding, is another critical area of application. Oznobikhina et al. (2009) provide insights into the proton-donating ability of trifluoro-N-(2-phenylacetyl)methanesulfonamide, indicating the influence of conformers and the formation of dimers through hydrogen bonding. This research has implications for understanding the behavior of similar compounds in various solvents and conditions (Oznobikhina et al., 2009).
Reactivity and Selective Hydrolysis
Exploring the reactivity of methanesulfonate esters, Chan et al. (2008) studied the selective hydrolysis of these esters, highlighting the pH-dependent hydrolysis behavior. Their findings are crucial for selective synthesis processes, offering a method to remove unwanted ester groups without affecting desired product esters (Chan et al., 2008).
Advanced Materials Synthesis
In the synthesis of advanced materials, methanesulfonates have been utilized to generate novel compounds with potential applications in various fields. Jeschke et al. (1996) discuss the synthesis of methoxybis[tris(trimethylsilyl)silyl]methane, a compound that showcases the role of methanesulfonates in creating materials with unique structural properties. The detailed analysis of the molecular structure and distortions due to substituent groups offers valuable insights into the design of new materials with specific characteristics (Jeschke et al., 1996).
Properties
IUPAC Name |
N-[2-methoxy-2-(2-methylphenyl)ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3NO3S/c1-13-5-3-4-6-16(13)17(25-2)11-22-26(23,24)12-14-7-9-15(10-8-14)18(19,20)21/h3-10,17,22H,11-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZGHFQLATUPKAT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNS(=O)(=O)CC2=CC=C(C=C2)C(F)(F)F)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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